N-(2-ethoxyphenyl)-6-methyl-4-(4-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• IUPAC Name: N-(2-ethoxyphenyl)-6-methyl-4-(4-nitrophenyl)-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C20H20N4O5/c1-3-29-16-7-5-4-6-15(16)22-19(25)17-12(2)21-20(26)23-18(17)13-8-10-14(11-9-13)24(27)28/h4-11,18H,3H2,1-2H3,(H,22,25)(H2,21,23,26)
• InChI Key: XNGTXRXQAHSXHH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C2=C(NC(=O)NC2C3=CC=C(C=C3)[N+](=O)[O-])C
• Molecular Formula: C20H20N4O5
• Molecular Weight: 396.4 g/mol

Description

The description of a compound typically includes its molecular formula, structure, and other identifiers like CAS number and IUPAC name. It may also include information about its appearance, odor, and other physical characteristics.

Synthesis Analysis

The synthesis of a compound involves a series of chemical reactions that lead to the formation of the desired compound. The synthesis process can vary greatly depending on the complexity of the molecule.

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms within a molecule and the bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. The type of reactions a compound can undergo often depends on its functional groups.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, density, and reactivity.

Scientific Research Applications

Synthesis and Applications in Antidiabetic Screening

• A series of N-substituted dihydropyrimidine derivatives, similar to the compound , were synthesized and evaluated for antidiabetic activity using the α-amylase inhibition assay. These compounds showed potential as antidiabetic agents due to their ability to inhibit α-amylase (Lalpara et al., 2021).

Role in Anticancer Drug Design

• The compound belongs to a class of chemicals used in the design of anticancer drugs. Analogs of these compounds have been synthesized and evaluated for their therapeutic indexes, contributing to the development of more effective anticancer treatments (Sosnovsky et al., 1986).

Anti-Inflammatory and Analgesic Properties

• Novel derivatives of dihydropyrimidine have been synthesized and screened for their cyclooxygenase (COX) inhibitory activity. These compounds exhibited significant analgesic and anti-inflammatory activities, suggesting their potential therapeutic applications (Abu‐Hashem et al., 2020).

Development of Cardiovascular Drugs

• Dihydropyrimidine derivatives have been synthesized and screened for their antiplatelet and anticardiac activities, indicating their potential use in cardiovascular therapeutics (Chatterjee et al., 2010).

X-ray Crystallography and Structural Analysis

• X-ray crystallography has been used to analyze similar dihydropyrimidine compounds, providing insights into their molecular structures and properties. This information is crucial for understanding their interactions and potential applications in various scientific fields (Elliott et al., 1998).

Mechanism of Action

Target of Action

It is known that similar compounds, such as indole derivatives, have been found to bind with high affinity to multiple receptors . These receptors play a crucial role in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Similar compounds, such as indole derivatives, are known to interact with their targets through various mechanisms, including electrophilic substitution due to excessive π-electrons delocalization . This interaction can result in changes in the target’s function, leading to the observed biological activities.

Biochemical Pathways

Indole derivatives, which are structurally similar, are known to affect a wide range of biological activities, suggesting that they may influence multiple biochemical pathways .

Result of Action

Similar compounds, such as indole derivatives, have been found to exhibit a wide range of biological activities, suggesting that this compound may have similar effects .

Safety and Hazards

Safety data sheets provide information on the hazards of a compound, precautions for handling and use, procedures for storage, and steps to take in case of an accident.

Future Directions

Future directions could involve further studies to better understand the compound’s properties, potential applications, and safety implications.